3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide

• Molecular Formula: C20H27N3O3S
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 3-(cyclohexanecarbonylcarbamothioylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H27N3O3S/c24-18(21-13-17-10-5-11-26-17)15-8-4-9-16(12-15)22-20(27)23-19(25)14-6-2-1-3-7-14/h4,8-9,12,14,17H,1-3,5-7,10-11,13H2,(H,21,24)(H2,22,23,25,27)
• InChI Key: SPXUBSVJBSQGAQ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NC(=S)NC2=CC=CC(=C2)C(=O)NCC3CCCO3

Description

3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the benzamide family and has a molecular formula of C23H32N2O3S.

Mechanism of Action

The mechanism of action of 3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide is not fully understood. However, it has been suggested that the compound may exert its effects by inhibiting certain enzymes or proteins involved in inflammation, tumor growth, and glucose metabolism.
Biochemical and Physiological Effects:
Studies have shown that 3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. In addition, the compound has been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide in lab experiments is its potential to target multiple pathways involved in various diseases. However, one limitation is that the compound may have low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide. One direction is to investigate its potential as a treatment for neurodegenerative diseases. Another direction is to explore its effects on other pathways involved in inflammation and tumor growth. Additionally, further studies are needed to determine the optimal dosing and administration of the compound in various experimental models.
In conclusion, 3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide is a promising compound with potential applications in various scientific research areas. Its anti-inflammatory, anti-tumor, and anti-diabetic properties make it a valuable tool for investigating the mechanisms underlying these diseases. However, further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide involves the reaction of 2-(tetrahydrofuran-2-ylmethyl)aniline with cyclohexanecarbonyl isothiocyanate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with benzoyl chloride to obtain the final product.

Scientific Research Applications

3-{[(cyclohexylcarbonyl)carbamothioyl]amino}-N-(tetrahydrofuran-2-ylmethyl)benzamide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.